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Compound of Interest

Compound Name: Ethyl red

cat. No.: B1210116

An In-depth Technical Guide to Ethyl Red: Properties and Identification

This guide provides essential technical information regarding the chemical compound Ethyl
Red, with a focus on its Chemical Abstracts Service (CAS) number and molecular weight. This
information is critical for researchers, scientists, and professionals in drug development for
accurate identification, procurement, and application in experimental protocols.

Quantitative Data Summary

For clarity and ease of comparison, the key quantitative identifiers for Ethyl Red are
summarized in the table below.

Property Value
CAS Number 76058-33-8[1][2][3][4][5][6]
Molecular Weight 297.36 g/mol [1][2][5]

297.35 g/mol [3][4][6]

Molecular Formula C17H19N302[1][3][5]

Experimental Protocols

The determination of the molecular weight of a compound like Ethyl Red is typically achieved
through mass spectrometry. A standard experimental protocol would involve the following
steps:
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o Sample Preparation: A dilute solution of Ethyl Red is prepared in a suitable volatile solvent,
such as methanol or acetonitrile.

« lonization: The sample solution is introduced into the mass spectrometer, where it is ionized.
Common ionization techniques for a molecule of this nature include Electrospray lonization
(ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI).

o Mass Analysis: The ionized molecules are then passed through a mass analyzer (e.qg.,
qguadrupole, time-of-flight). The analyzer separates the ions based on their mass-to-charge
ratio (m/z).

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Interpretation: The peak in the mass spectrum with the highest m/z value typically
corresponds to the molecular ion, from which the molecular weight is determined.

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name of the compound
and its fundamental chemical identifiers.
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Caption: Relationship between Ethyl Red and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210116#ethyl-red-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1210116#ethyl-red-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1210116#ethyl-red-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1210116#ethyl-red-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1210116#ethyl-red-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1210116?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

